Cas no 23195-60-0 (1H-1,2,4-Triazole, 3-(4-methylphenyl)-)

1H-1,2,4-Triazole, 3-(4-methylphenyl)- structure
23195-60-0 structure
Product Name:1H-1,2,4-Triazole, 3-(4-methylphenyl)-
CAS No:23195-60-0
MF:C9H9N3
MW:159.187861204147
MDL:MFCD18784754
CID:1416114
PubChem ID:12762284
Update Time:2025-04-20

1H-1,2,4-Triazole, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-(4-methylphenyl)-
    • 3-p-tolyl-1H-[1,2,4]-triazole
    • 3-p-tolyl-1H-[1,2,4]triazole
    • LS-11973
    • ALBB-032349
    • 3-(4-Methylphenyl)-1H-1,2,4-triazole
    • DTXSID901289076
    • p-tolyl-1,3,4-triazole
    • 5-(4-methylphenyl)-1H-1,2,4-triazole
    • CS-0449978
    • SCHEMBL1230218
    • 5-(p-Tolyl)-1H-1,2,4-triazole
    • SCHEMBL9234967
    • 3-(p-tolyl)-1H-1,2,4-triazole
    • G73263
    • MFCD20040030
    • SY355272
    • ZASQHVAGPKBSHH-UHFFFAOYSA-N
    • 23195-60-0
    • MFCD18784754
    • AKOS005188415
    • MDL： MFCD18784754
    • Inchi： 1S/C9H9N3/c1-7-2-4-8(5-3-7)9-10-6-11-12-9/h2-6H,1H3,(H,10,11,12)
    • InChI Key： ZASQHVAGPKBSHH-UHFFFAOYSA-N
    • SMILES： N1C(C2C=CC(C)=CC=2)=NC=N1

Computed Properties

  • Exact Mass: 159.07977
  • Monoisotopic Mass: 159.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57

1H-1,2,4-Triazole, 3-(4-methylphenyl)- Pricemore >>

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1H-1,2,4-Triazole, 3-(4-methylphenyl)- Suppliers

Amadis Chemical Company Limited
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(CAS:23195-60-0)1H-1,2,4-Triazole, 3-(4-methylphenyl)-
Order Number:A1148132
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:07
Price ($):153.0/366.0/1105.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:23195-60-0)1H-1,2,4-Triazole, 3-(4-methylphenyl)-
A1148132
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):153.0/366.0/1105.0
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